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Compound of Interest

Compound Name: Disperse green 9

Cat. No.: B12378630 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

dyes and polymers is critical for product stability, efficacy, and aesthetics. This guide provides a

comprehensive comparison of the performance of C.I. Disperse Green 9 in polyester, nylon,

and acrylic matrices against a viable alternative: a combination of C.I. Disperse Blue 60 and

C.I. Disperse Yellow 54.

Disperse Green 9 is a monoazo disperse dye primarily used for dyeing polyester fibers, for

which it provides a bright green shade with good fastness properties.[1][2] Its small molecular

size and lack of water-solubilizing groups make it suitable for penetrating the tightly packed

molecular structure of polyester under high-temperature and high-pressure conditions.[1][2]

However, its performance can vary significantly when applied to other synthetic polymers such

as nylon and acrylics.

As a direct alternative for achieving a green hue, a combination of a blue and a yellow disperse

dye is often employed. For this comparison, we will consider C.I. Disperse Blue 60, an

anthraquinone dye known for its brilliant turquoise shade and high lightfastness, and C.I.

Disperse Yellow 54, a quinophthalone dye with good light and sublimation fastness.[3][4]

Comparative Performance Data
The following tables summarize the key performance indicators of Disperse Green 9 and the

alternative dye combination in polyester, nylon, and acrylic polymer matrices. The data is

compiled from various sources and represents typical performance characteristics.
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Table 1: Performance of Disperse Dyes on Polyester (PET)

Performance Metric C.I. Disperse Green 9
C.I. Disperse Blue 60 + C.I.
Disperse Yellow 54
(Mixture)

Light Fastness (ISO 105-B02) 5[5] 7 (Blue)[6], Good (Yellow)[4]

Washing Fastness (ISO 105-

C06)
4-5[5] 4-5 (Blue)[6]

Sublimation Fastness (ISO

105-P01)
4-5[5] 4-5 (Blue)[6], High (Yellow)[4]

Rubbing Fastness (ISO 105-

X12)
Good Good

Color Strength (K/S) Good Excellent

Table 2: Performance of Disperse Dyes on Nylon (Polyamide)

Performance Metric C.I. Disperse Green 9
C.I. Disperse Blue 60 + C.I.
Disperse Yellow 54
(Mixture)

Light Fastness (ISO 105-B02)
Moderate (Generally lower

than on polyester)[7]

Good (Generally lower than on

polyester)[8]

Washing Fastness (ISO 105-

C06)

Fair to Good (Generally lower

than on polyester)

Fair to Good (Generally lower

than on polyester)

Sublimation Fastness (ISO

105-P01)
Good Good

Rubbing Fastness (ISO 105-

X12)
Good Good

Color Strength (K/S) Moderate Good

Table 3: Performance of Disperse Dyes on Acrylic
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Performance Metric C.I. Disperse Green 9
C.I. Disperse Blue 60 + C.I.
Disperse Yellow 54
(Mixture)

Light Fastness (ISO 105-B02) Fair to Good Good

Washing Fastness (ISO 105-

C06)
Fair Fair to Good

Sublimation Fastness (ISO

105-P01)
Good Good

Rubbing Fastness (ISO 105-

X12)
Fair to Good Good

Color Strength (K/S) Low to Moderate Moderate to Good

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the

performance of disperse dyes on polymer matrices.

Dyeing Procedure (High-Temperature, High-Pressure
Method)

Fabric Preparation: Scour the polyester, nylon, or acrylic fabric with a solution of 2 g/L non-

ionic detergent and 1 g/L soda ash at 60-70°C for 30-45 minutes to remove any impurities.

Rinse thoroughly with warm and then cold water.

Dye Bath Preparation: Prepare a dye bath with a liquor ratio of 10:1 (10 parts water to 1 part

fabric by weight). Add a dispersing agent (1 g/L) and acetic acid to adjust the pH to 4.5-5.5.

Dye Dispersion: Disperse the required amount of dye (e.g., 1% on weight of fabric) in a small

amount of cold water, then add it to the dye bath.

Dyeing Cycle:

Immerse the prepared fabric in the dye bath at 60°C.
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Raise the temperature to 130°C for polyester (120°C for nylon, 100-105°C for acrylic) at a

rate of 1.5-2.0°C per minute.

Maintain the temperature for 45-60 minutes.

Cool the dye bath to 70°C at a rate of 2.0-2.5°C per minute.

Rinsing: Remove the dyed fabric and rinse with hot water, followed by cold water.

Reduction Clearing (for Polyester): To improve wash fastness, treat the dyed polyester fabric

with a solution of 2 g/L sodium hydrosulfite and 2 g/L caustic soda at 70-80°C for 15-20

minutes. Rinse thoroughly and neutralize with a weak acetic acid solution.

Fastness Testing
Light Fastness (ISO 105-B02): Expose the dyed fabric samples to a xenon arc lamp under

specified conditions of temperature and humidity. Simultaneously expose a set of blue wool

standards. Evaluate the change in color of the samples by comparing them to the fading of

the blue wool standards.

Washing Fastness (ISO 105-C06): Place a dyed fabric sample in contact with a multifiber

fabric strip. Agitate the composite specimen in a soap solution at a specified temperature

(e.g., 60°C) for a set duration. Assess the color change of the dyed sample and the degree

of staining on the multifiber strip using grey scales.

Sublimation Fastness (ISO 105-P01): Place the dyed fabric between two undyed white

fabrics and heat in a suitable apparatus at a specified temperature (e.g., 180°C) and

pressure for 30 seconds. Evaluate the change in color of the original sample and the staining

of the adjacent fabrics using grey scales.[9]

Rubbing Fastness (ISO 105-X12): Rub a dry and a wet white cotton cloth over the dyed

fabric surface using a crockmeter for a specified number of cycles. Assess the degree of

color transfer to the white cloths using a grey scale for staining.
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Experimental Workflow for Comparative Dye Performance Evaluation
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Caption: Workflow for evaluating dye performance.
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Factors Influencing Dye Performance in Polymer Matrices

Dye Properties Polymer Matrix Properties Process Parameters

Overall Dye Performance

Chemical Structure
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(Polyester, Nylon, Acrylic)
Morphology

(Crystalline vs. Amorphous) Available Functional Groups Dyeing Temperature Dyeing Time Dye Bath pH Auxiliaries
(Dispersants, Carriers)
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Caption: Key factors affecting dye performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Performance Analysis of Disperse
Green 9 in Various Polymer Matrices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378630#performance-of-disperse-green-9-in-
different-polymer-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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